Cas no 1203254-44-7 (N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide
• CAS No: 1203254-44-7
• MF: C₂₀H₂₄N₆O₂
• MW: 380.443563461304
• CID: 5915647
• PubChem ID: 45502418
• Update Time: 2025-07-16

N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]-2-(4-methoxyphenyl)acetamide
• 1203254-44-7
• AKOS024513565
• N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(4-methoxyphenyl)acetamide
• VU0647195-1
• N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-2-(4-methoxyphenyl)acetamide
• F5559-0265
• N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide

• Inchi： 1S/C20H24N6O2/c1-14-10-15(2)26(25-14)19-12-18(23-13-24-19)21-8-9-22-20(27)11-16-4-6-17(28-3)7-5-16/h4-7,10,12-13H,8-9,11H2,1-3H3,(H,22,27)(H,21,23,24)
• InChI Key： KRKNCGRHUKCWEH-UHFFFAOYSA-N
• SMILES： C(NCCNC1=CC(N2C(C)=CC(C)=N2)=NC=N1)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 380.19607403g/mol
• Monoisotopic Mass: 380.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide

Introduction to N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide and Its Applications in Modern Chemical Biology

N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide, a compound with the CAS number 1203254-44-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups, including a pyrazole ring, a pyrimidine moiety, and an amide linkage, which collectively contribute to its unique chemical properties and biological activities.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its structural flexibility and ability to engage in hydrogen bonding make it an attractive scaffold for medicinal chemists. In the context of N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide, the 3,5-dimethyl substitution on the pyrazole ring enhances its stability and interactions with biological targets. This modification is particularly noteworthy, as it has been shown to improve the binding affinity and selectivity of small molecules towards their intended receptors.

The pyrimidine moiety is another critical component of this compound, contributing to its pharmacological profile. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their role in various biological processes. The incorporation of a pyrimidine ring into N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide not only enhances its molecular complexity but also provides multiple sites for interaction with biological targets. This feature is particularly valuable in the design of inhibitors and activators for enzymes and receptors involved in disease pathways.

The amide linkage in this compound plays a crucial role in determining its solubility and bioavailability. Amides are known for their ability to form hydrogen bonds, which can significantly influence the compound's interactions with biological molecules. In N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide, the amide group is strategically positioned to facilitate interactions with target proteins and enzymes. This positioning has been demonstrated to enhance the compound's binding affinity and efficacy in preclinical studies.

The presence of a 4-methoxyphenyl group further contributes to the unique properties of this compound. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, making them valuable candidates for therapeutic applications. The methoxy substitution on the phenyl ring enhances its metabolic stability and bioavailability, which are critical factors in drug development. This modification has been shown to improve the pharmacokinetic profile of small molecules, allowing for more effective delivery and action within the body.

The synthesis of N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrazole derivative followed by its functionalization with a pyrimidine moiety. The introduction of the amide linkage is then achieved through condensation reactions with appropriate carboxylic acid derivatives. Finally, the 4-methoxyphenyl group is incorporated through selective methylation or coupling reactions.

In recent years, N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide has been studied for its potential applications in various therapeutic areas. One notable area of research is its use as an inhibitor of kinases and other enzymes involved in cancer progression. Preclinical studies have demonstrated that this compound can effectively inhibit the activity of several kinases by binding to their active sites and disrupting their function. These findings have led to further investigation into its potential as a therapeutic agent for cancer treatment.

Additionally, N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-2-(4-methoxyphenyl)acetamide has shown promise in treating inflammatory diseases. Its ability to modulate inflammatory pathways has been attributed to its interactions with various cytokines and signaling molecules. By inhibiting key inflammatory mediators, this compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis.

The compound's potential extends beyond cancer and inflammation treatment into other areas such as neurodegenerative diseases. Research suggests that N-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yloxy)methoxypyridine}-N,N,N-trimethylethanaminium chloride may interact with neurotransmitter receptors and modulate neuronal activity. This interaction could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease by enhancing neuronal communication or protecting against neurotoxicity.

The development of N-(2-{6-(3,5-dimethyl-H-pyrazol-yloxy)methoxypyridine}-N,N,N-trimethylethanaminium chloride as a therapeutic agent also highlights the importance of structure-based drug design. By understanding the molecular interactions between this compound and its biological targets, researchers can optimize its structure to improve efficacy and minimize side effects. Advances in computational chemistry and molecular modeling have enabled more accurate predictions of these interactions, accelerating the drug discovery process.

In conclusion, N-(2-{6-(3,5-dimethyl-H-pyrazol-yloxy)methoxypyridine}-N,N,N-trimethylethanaminium chloride (CAS no: 1203254 44 7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure combines several key functional groups that contribute to its biological activities across various therapeutic areas. Ongoing research continues to explore new applications for this compound, promising advancements in treating some of humanity's most challenging diseases.